(4-Benzylmorpholin-2-yl)(cyclopropyl)methanol

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: (4-benzylmorpholin-2-yl)-cyclopropylmethanol
• InChI: InChI=1S/C15H21NO2/c17-15(13-6-7-13)14-11-16(8-9-18-14)10-12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2
• InChI Key: MIXKOCBGTXYXIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2CN(CCO2)CC3=CC=CC=C3)O

Description

(4-Benzylmorpholin-2-yl)(cyclopropyl)methanol is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane-THF complex (1M solution in THF, 30 mL, 30 mmol, 4.1 eq) is added slowly to a solution of 75 (1.9 g, 7.3 mmol) in THF (100 mL). The reaction is heated to 60° C. After 24 hours MeOH and hydrochloric acid (2M, excess) are added and the resulting mixture heated for one hour at the same temperature. After careful addition of saturated NaHCO3 solution and EtOAc the aqueous layer is extracted with EtOAc. The combined organic layers are washed with brine, dried over magnesium sulphate and the solvent is removed in vacuo. Purification by ion exchange chromatography gives 76 (1.1 g, 61%). MW 247.34; C15H21NO2; LCMS (6 min method) m/z 248 [M+H]+, RT 2.48 min